2-(Benzyloxy)-1,3-dimethyl-5-nitrobenzene
Overview
Description
2-(Benzyloxy)-1,3-dimethyl-5-nitrobenzene is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Processes : Research has shown various synthesis methods for related compounds, such as 1,3-dimethoxy-2-nitrobenzene, which involve a series of physical and chemical processes like sulfonation, nitration, and hydrolysis (Zhang Chun-xia, 2011).
Antiferromagnetic Exchange Interaction : Studies on compounds like 2,4-Dimethoxy-1,3,5-benzenetriyltris(N-tert-butyl nitroxide) explore the magnetic properties and interactions in specific molecular configurations, which can be relevant to the study of magnetic materials and molecular electronics (Junpei Fujita et al., 1996).
Polymerization Studies : Research has also delved into the effects of nitrobenzene in the polymerization processes of certain compounds. For instance, the polymerization of divinylbenzene with dimethyl 2,2'-azobisisobutyrate in the presence of nitrobenzene has been studied, contributing to a better understanding of polymer chemistry (Tomohiro Hirano et al., 2005).
Oxidation Processes : The oxidation of benzylic methylene compounds to ketones using 2-nitrobenzene peroxysulfonyl radical has been investigated, which is significant for understanding organic synthesis and reaction mechanisms (Yong Hae Kim et al., 1989).
Luminescent Properties in Coordination Polymers : Studies on MnII coordination polymers using related compounds have been conducted to explore their crystal structures and luminescent properties, which are essential in materials science and nanotechnology (Liu Wenlong et al., 2014).
Organocatalytic Syntheses : Research on organocatalytic protocols using compounds like 1-iodo-4-nitrobenzene for syntheses of benzoxazoles and benzothiazoles has implications in organic synthesis and pharmaceutical chemistry (S. K. Alla et al., 2014).
properties
IUPAC Name |
1,3-dimethyl-5-nitro-2-phenylmethoxybenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3/c1-11-8-14(16(17)18)9-12(2)15(11)19-10-13-6-4-3-5-7-13/h3-9H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEGWVJQDBXRFKR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OCC2=CC=CC=C2)C)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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